Atomically thin oxide magnetic materials are highly desirable due to the promising potential to integrate two-dimensional (2D) magnets into next-generation spintronics. Therefore, 2D oxide magnetism is expected to be effectively tuned by the magnetic and electrical fields, holding prospective for future low-dissipation electronic devices. However, the electric-field control of 2D oxide monolayer magnetism has rarely been reported. Here, we present the realization of 2D monolayer magnetism in oxide (SrRuO3)1/(SrTiO3)N (N = 1, 3) superlattices that shows an efficient and reversible phase transition through electric-field controlled proton (H+) evolution. By using ionic liquid gating to modulate the proton concentration in (SrRuO3)1/(SrTiO3)1 superlattice, an electric-field induced metal-insulator transition was observed, along with gradually suppressed magnetic ordering and modulated magnetic anisotropy. Theoretical analysis reveals that proton intercalation plays a crucial role in both electronic and magnetic phase transitions. Strikingly, SrTiO3 layers can act as a proton sieve, which have a significant influence on proton evolution. Our work stimulates the tuning functionality of 2D oxide monolayer magnetism by voltage control, providing potential for future energy-efficient electronics.

Two-dimensional (2D) transition metal dichalcogenides (TMDs) are regarded as pivotal semiconductor candidates for next-generation devices due to their atomic-scale thickness, high carrier mobility and ultrafast charge transfer. In analog to the traditional semiconductor industry, batch production of wafer-scale TMDs is the prerequisite to proceeding with their integrated circuits evolution. However, the production capacity of TMD wafers is typically constrained to a single and small piece per batch (mainly ranging from 2 to 4 inches), due to the stringent conditions required for effective mass transport of multiple precursors during growth. Here we developed a modularized growth strategy for batch production of wafer-scale TMDs, enabling the fabrication of 2-inch wafers (15 pieces per batch) up to a record-large size 12-inch wafers (3 pieces per batch). Each module, comprising a self-sufficient local precursor supply unit for robust individual TMD wafer growth, is vertically stacked with others to form an integrated array and thus a batch growth. Comprehensive characterization techniques, including optical spectroscopy, electron microscopy, and transport measurements unambiguously illustrate the high-crystallinity and the large-area uniformity of as-prepared monolayer films. Furthermore, these modularized units demonstrate versatility by enabling the conversion of as-produced wafer-scale MoS2 into various structures, such as Janus structures of MoSSe, alloy compounds of MoS2(1−x)Se2x, and in-plane heterostructures of MoS2-MoSe2. This methodology showcases high-quality and high-yield wafer output and potentially enables the seamless transition from lab-scale to industrial-scale 2D semiconductor complementary to silicon technology.

Mechanical energy harvesting transforms various forms of mechanical energy, including ocean waves, wind, and human motion, into electrical energy, providing a viable solution to address the depletion of fossil fuels and environmental problems. However, one major obstacle for the direct conversion of mechanical energy into electricity is the low frequency of the majority of mechanical energy sources (≤5 Hz), resulting in low energy conversion efficiency, output power and output current. Over recent years, a numerous innovative technologies have been reported to enable improved energy harvesting utilizing various mechanisms. This review aims to present an in-depth analysis of the research progress in low-frequency energy harvesting technologies that rely on triboelectric, electrochemical, piezoelectric, and dielectric elastomer effects. The discussion commences with an overview of the difficulties associated with low-frequency energy harvesting. The critical aspects that impact the low-frequency performance of mechanical energy harvesters, including working mechanisms, environmental factors, and device compositions, are elucidated, while the advantages and disadvantages of different mechanisms in low-frequency operation are compared and summarized. Moreover, this review expounds on the strategies that can improve the low-frequency energy harvesting performance through the modulation of material composition, structure, and devices. It also showcases the applications of mechanical energy harvesters in energy harvesting via wave, wind, and human motion. Finally, the recommended choices of mechanical energy harvesters with different mechanisms for various applications are offered, which can assist in the design and fabrication process.

Electrocatalytic conversion of biomass-derived 5-hydroxymethylfurfural (HMF) to 2,5-bis(hydroxymethyl)furan (BHMF) presents a compelling strategy for the production of premium chemicals via the utilization of renewable energy sources. Exploring efficient catalytic systems to obtain highly selective BHMF has remained a giant challenge. A design strategy is proposed here to regulate active hydrogen (Hads) production in rhodium (Rh) nanoparticles grown on Cu nanowires (RhCu NWs) catalyst, which achieves a faradaic efficiency (FE) of 92.6% in the electrocatalytic reduction of HMF to BHMF at −20 mA cm−2 with no degradation in performance after 8 cycles. Kinetic investigations and electron spin resonance (ESR) spectroscopy reveal that the incorporation of Rh accelerates the water dissociation and facilitates the generation of Hads. In situ attenuated total reflection surface enhanced infrared absorption spectroscopy (ATR-SEIRAS) further demonstrates that the Rh component boosts the proportion of ordered weakly hydrogen-bonded water molecules on the catalyst surface, which is much easier to dissociate. The construction of an interfacial Hads-rich environment promotes the HMF intermediates binding with Hads to BMHF, thereby suppressing the formation of undesired dimers. This work demonstrates the promise of altering the interfacial water environment as a strategy to boost the electrosynthetic properties of biomass-derived products toward value-added outcomes.

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Structural information of grassland changes on the Tibetan Plateau is essential for understanding alterations in critical ecosystem functioning and their underlying drivers that may reflect environmental changes. However, such information at the regional scale is still lacking due to methodological limitations. Beyond remote sensing indicators only recognizing vegetation productivity, we utilized multivariate data fusion and deep learning to characterize formation-based plant community structure in alpine grasslands at the regional scale of the Tibetan Plateau for the first time and compared it with the earlier version of Vegetation Map of China for historical changes. Over the past 40 years, we revealed that (1) the proportion of alpine meadows in alpine grasslands increased from 50% to 69%, well-reflecting the warming and wetting trend; (2) dominances of Kobresia pygmaea and Stipa purpurea formations in alpine meadows and steppes were strengthened to 76% and 92%, respectively; (3) the climate factor mainly drove the distribution of Stipa purpurea formation, but not the recent distribution of Kobresia pygmaea formation that was likely shaped by human activities. Therefore, the underlying mechanisms of grassland changes over the past 40 years were considered to be formation dependent. Overall, the first exploration for structural information of plant community changes in this study not only provides a new perspective to understand drivers of grassland changes and their spatial heterogeneity at the regional scale of the Tibetan Plateau, but also innovates large-scale vegetation study paradigm.

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Inspiration from natural enzymes enabling creationary catalyst design is appealing yet remains extremely challenging for selective methane (CH4) oxidation. This study presents the construction of a biomimetic catalyst platform for CH4 oxidation, which is constructed by incorporating Fe-porphyrin into a robust metal–organic framework, UiO-66, furnished with saturated monocarboxylic fatty acid bearing different long alkyl chains. The catalysts demonstrate the high efficiency in the CH4 to methanol (CH3OH) conversion at 50 °C. Moreover, the selectivity to CH3OH can be effectively regulated and promoted through a fine-tuned microenvironment by hydrophobic modification around the Fe-porphyrin. The long-chain fatty acids anchored on the Zr-oxo cluster of UiO-66 can not only tune the electronic state of the Fe sites to improve CH4 adsorption, but also restrict the amount of H2O2 around the Fe sites to reduce the overoxidation. This behavior resembles the microenvironment regulation in methane monooxygenase, resulting in high CH3OH selectivity.

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